2-chloro-N-(2-oxobutyl)acetamide
Overview
Description
2-chloro-N-(2-oxobutyl)acetamide is a chemical compound with the molecular formula C6H10ClNO2 . It has a molecular weight of 163.6 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H10ClNO2/c1-2-5(9)4-8-6(10)3-7/h2-4H2,1H3,(H,8,10) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
This compound has a molecular weight of 163.6 . .Scientific Research Applications
Subheading
Herbicide Metabolism in Liver MicrosomesChloroacetamide herbicides such as acetochlor, alachlor, butachlor, and metolachlor are used in agricultural crop production. Their metabolism in rat and human liver microsomes involves a complex pathway leading to DNA-reactive dialkylbenzoquinone imine. The study sheds light on the comparative metabolism of these herbicides and their metabolites, highlighting differences in metabolic rates between human and rat liver microsomes, with significant implications for understanding species-specific responses to herbicide exposure (Coleman, Linderman, Hodgson, & Rose, 2000).
Synthesis and Antibacterial Activity
Subheading
Antibacterial Properties of 4-Oxo-thiazolidines and 2-Oxo-azetidinesThe synthesis and evaluation of various acetamide derivatives, including 2-(4-chlorophenyl)-N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides and others, were carried out for their antibacterial activity against gram-positive and gram-negative bacteria. The study also involved QSAR (Quantitative Structure-Activity Relationship) analysis, indicating the role of substituents in enhancing antibacterial activity (Desai, Shah, Bhavsar, & Saxena, 2008).
Properties
IUPAC Name |
2-chloro-N-(2-oxobutyl)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10ClNO2/c1-2-5(9)4-8-6(10)3-7/h2-4H2,1H3,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMGUIRBWXZPLSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)CNC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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